Cas no 2228451-93-0 (2,2-dimethyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclopropan-1-amine
• CAS No: 2228451-93-0
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6358518
• PubChem ID: 165852622
• Update Time: 2025-10-31

2,2-dimethyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclopropan-1-amine
• EN300-1957552
• 2,2-dimethyl-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
• 2228451-93-0

• Inchi： 1S/C10H14F3N3/c1-8(2)5-9(8,14)7-4-6(10(11,12)13)15-16(7)3/h4H,5,14H2,1-3H3
• InChI Key： DPYAMHMASKYUSN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2(CC2(C)C)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclopropan-1-amine

Introduction to 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2228451-93-0)

2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2228451-93-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a cyclopropane ring and a pyrazole moiety, along with the presence of trifluoromethyl and methyl groups, imparts distinct chemical and biological properties that make it an intriguing subject for further investigation.

The cyclopropane ring is a three-membered cyclic alkane known for its high ring strain, which can influence the reactivity and stability of the compound. In the context of 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine, the cyclopropane ring is substituted with two methyl groups at the 2-position, which can enhance its lipophilicity and potentially improve its bioavailability. The pyrazole moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazoles are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The presence of the trifluoromethyl group (CF₃) is particularly noteworthy. Trifluoromethyl groups are known to increase the lipophilicity and metabolic stability of compounds, which can be beneficial in drug design. Additionally, the methyl group at the 1-position of the pyrazole ring can further modulate the compound's properties, such as its solubility and binding affinity to target proteins.

Recent studies have explored the potential applications of 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its use as a potential antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. The mechanism of action is thought to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.

In addition to its antidepressant properties, 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine have also been studied extensively. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that this compound has a good safety profile at therapeutic doses.

In conclusion, 2,2-dimethyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2228451-93-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its pharmacological profile and explore its full therapeutic potential in various disease states.